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Compound of Interest

Compound Name: Succinic anhydride

Cat. No.: B118167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Succinic anhydride is a versatile reagent in organic synthesis, widely used in the pharmaceutical and polymer

industries. However, its reactivity also presents several hazards that necessitate strict safety protocols in a laboratory

setting. This in-depth technical guide provides essential information on the safe handling, storage, and emergency

procedures for succinic anhydride to ensure a secure research environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of succinic anhydride is fundamental to its safe

handling. This data is crucial for designing experiments, selecting appropriate storage conditions, and planning

emergency responses.

Property Value References

Chemical Formula C₄H₄O₃ [1][2][3]

Molecular Weight 100.07 g/mol [1][2][4]

Appearance
Colorless needles or white crystalline

solid/flakes
[4][5][6]

Melting Point 118-121 °C (244-250 °F) [1][2][3]

Boiling Point 261 °C (502 °F) [1][2]

Flash Point 147 - 163 °C (297 - 325 °F) [1][7]

Density 1.23 - 1.572 g/cm³ [1][2]

Solubility

Decomposes in water. Soluble in

chloroform, carbon tetrachloride, and

ethanol. Slightly soluble in ether.

[2][6]

Vapor Pressure 0.00000286 mm Hg at 25 °C [7]
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Hazard Identification and Safety Precautions
Succinic anhydride is classified as a hazardous substance and requires careful handling to avoid adverse health

effects.[8] The primary hazards are outlined below, along with mandatory personal protective equipment (PPE).

Hazard Description GHS Pictogram
Precautionary
Statements

Acute Oral Toxicity Harmful if swallowed.[7][9] ngcontent-ng-c4139270029="" class="ng-star-inserted">
P264, P270, P301+P312,

P330

Skin Corrosion/Irritation
Causes severe skin burns

and irritation.[1][10]
alt text

P260, P280,

P303+P361+P353, P363

Serious Eye Damage
Causes serious eye damage

and irritation.[7][10]
alt text

P280, P305+P351+P338,

P310

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[7][10]

ngcontent-ng-c4139270029="" class="ng-star-inserted">
P261, P284, P304+P340,

P342+P311

Skin Sensitization
May cause an allergic skin

reaction.[7][10]
ngcontent-ng-c4139270029="" class="ng-star-inserted">

P272, P280, P302+P352,

P333+P313

Respiratory Irritation

May cause respiratory

irritation.[7][11] Corrosive to

the respiratory tract.[12]

alt text
P261, P271, P304+P340,

P312

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling succinic anhydride, the following PPE is mandatory:

PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles or a face

shield.[1][7][10] Contact lenses should

not be worn.[8][9]

Protects against dust particles and

chemical splashes that can cause

severe eye damage.

Hand Protection

Chemical-resistant gloves (e.g., nitrile

rubber, neoprene) tested to EN 374 or

equivalent.[8]

Prevents skin contact, which can cause

burns and allergic reactions.

Skin and Body Protection
A lab coat or chemical-resistant suit.[1]

[11] Closed-toe shoes are required.

Minimizes the risk of skin exposure to

spills.

Respiratory Protection

A NIOSH/MSHA-approved respirator

with a P3 dust filter is necessary when

dust generation is likely or when

working outside a fume hood.[7][13]

Protects against inhalation of dust,

which can cause respiratory irritation

and sensitization.
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Experimental Protocols: Safe Handling and Storage
Adherence to standardized procedures is critical for the safe use of succinic anhydride in a laboratory setting.

General Handling Protocol
Preparation: Before handling, ensure that an eyewash station and safety shower are accessible.[1][13] The work

area, typically a chemical fume hood, must be clean and uncluttered.

Engineering Controls: Always handle succinic anhydride in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[1][7][8]

Dispensing: When weighing and transferring the solid, minimize the creation of dust.[13][14] Use tools and

techniques that prevent the powder from becoming airborne.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][8][9] Wash hands thoroughly with soap and water

after handling the chemical.[8][9]

Clothing: Contaminated work clothing should not be allowed out of the workplace and should be laundered

separately before reuse.[9]

Storage Protocol
Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][7][9]

Conditions to Avoid: Store away from sources of ignition, heat, and direct sunlight.[1][7] Succinic anhydride is

moisture-sensitive and should be protected from water.[6][10]

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, strong bases, alcohols, and

amines.[1][5][7]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an emergency involving succinic anhydride.

Spill Response Protocol
Evacuation and Ventilation: For minor spills, ensure the area is well-ventilated. For major spills, evacuate personnel

to a safe area.[1][9]

Cleanup (Minor Spill):

Remove all sources of ignition.[8]

Wear appropriate PPE as detailed in section 2.1.[8]

Use dry cleanup procedures to avoid generating dust.[8][9]
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Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container for disposal.[9][13]

Cleanup (Major Spill):

Alert emergency responders and inform them of the location and nature of the hazard.[8][9]

Contain the spillage and prevent it from entering drains or watercourses.[1][8][9]

Follow the cleanup procedure for minor spills using appropriate protective equipment.[8]

Decontamination: After the spill has been cleaned up, wash the area with large amounts of water if appropriate, and

prevent runoff into drains.[8][9]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of fresh, running water for

at least 15 minutes, holding the eyelids open.[1][7][8] Seek

immediate medical attention.[7][8][9]

Skin Contact

Immediately remove all contaminated clothing.[1][8] Flush

the affected skin with large amounts of running water and

soap if available.[8][9] Seek medical attention if irritation

occurs or persists.[8][9]

Inhalation

Remove the individual to fresh air.[1][7] If breathing is

difficult, administer oxygen. If breathing has stopped, give

artificial respiration.[13] Seek immediate medical attention.

[10]

Ingestion

Do NOT induce vomiting.[1] If the person is conscious, rinse

their mouth with water and have them drink one or two

glasses of water.[1][10][13] Seek immediate medical

attention.[1][7]

Visual Guides to Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate the workflows for handling succinic
anhydride and responding to emergencies.
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1. Preparation

2. Handling

3. Post-Handling
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Caption: Workflow for the safe handling of succinic anhydride.
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Immediate Actions
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Caption: First aid and emergency response for succinic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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